3-Hydroxy-5-isopropyl-N-methylbenzamide

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• IUPAC Name: 3-hydroxy-N-methyl-5-propan-2-ylbenzamide
• InChI: InChI=1S/C11H15NO2/c1-7(2)8-4-9(11(14)12-3)6-10(13)5-8/h4-7,13H,1-3H3,(H,12,14)
• InChI Key: LJKQKFNNPLTUBM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=CC(=C1)O)C(=O)NC

Description

3-Hydroxy-5-isopropyl-N-methylbenzamide is a benzamide derivative characterized by a hydroxyl group at the 3-position, an isopropyl substituent at the 5-position, and an N-methylamide functional group. Benzamides are widely studied for their roles in medicinal chemistry and catalysis, often serving as ligands or intermediates in organic synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Hydroxy-5-isopropyl-N-methylbenzamide typically involves the condensation of 3-hydroxybenzoic acid with N-methylisopropylamine. The reaction is usually carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) under anhydrous conditions. The reaction mixture is stirred at room temperature for several hours until the desired product is formed.

Industrial Production Methods

In an industrial setting, the production of 3-Hydroxy-5-isopropyl-N-methylbenzamide can be scaled up using continuous flow reactors. This method allows for better control over reaction parameters, leading to higher yields and purity. The use of green chemistry principles, such as solvent-free conditions and recyclable catalysts, is also being explored to make the process more environmentally friendly.

Chemical Reactions Analysis

Types of Reactions

3-Hydroxy-5-isopropyl-N-methylbenzamide undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The amide group can be reduced to an amine using reducing agents such as lithium aluminum hydride (LiAlH4).

Substitution: The hydroxyl group can be substituted with other functional groups using reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3).

Common Reagents and Conditions

Oxidation: KMnO4 in an aqueous medium at elevated temperatures.

Reduction: LiAlH4 in anhydrous ether at low temperatures.

Substitution: SOCl2 in the presence of a base like pyridine at room temperature.

Major Products Formed

Oxidation: 3-Isopropyl-N-methylbenzamide.

Reduction: 3-Hydroxy-5-isopropyl-N-methylbenzylamine.

Substitution: 3-Chloro-5-isopropyl-N-methylbenzamide.

Scientific Research Applications

3-Hydroxy-5-isopropyl-N-methylbenzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential as an enzyme inhibitor, particularly in the inhibition of enzymes involved in metabolic pathways.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and analgesic properties.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 3-Hydroxy-5-isopropyl-N-methylbenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The hydroxyl group can form hydrogen bonds with active sites of enzymes, leading to inhibition or modulation of enzyme activity. The amide group can also interact with hydrophobic pockets in proteins, enhancing its binding affinity and specificity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide

• Structure : Features a 3-methylbenzamide core with an N-(2-hydroxy-1,1-dimethylethyl) group.
• Synthesis: Prepared via reaction of 3-methylbenzoyl chloride or 3-methylbenzoic acid with 2-amino-2-methyl-1-propanol .
• Key Properties :
  • Spectroscopy : Confirmed by ¹H NMR, ¹³C NMR, IR, and GC-MS.
  • X-ray Analysis : Revealed an N,O-bidentate directing group, enhancing its utility in metal-catalyzed C–H bond functionalization .
• Comparison : Unlike 3-Hydroxy-5-isopropyl-N-methylbenzamide, this compound lacks the 5-isopropyl substituent but shares the hydroxyl and N-alkylamide motifs. The absence of steric bulk from isopropyl may reduce steric hindrance in catalytic applications.

1,3-bis(5-Methoxy-2-mercaptobenzimidazole)propane (Compound-d)

• Structure : A benzimidazole derivative with methoxy and mercapto groups.
• Spectroscopic Data :
  • IR : NH (3348 cm⁻¹), C-S (624 cm⁻¹), and aromatic C-H (3068 cm⁻¹) stretching .
  • ¹H NMR : Methyl (-OCH₃) at 3.87 ppm and methylene protons at 2.25–3.73 ppm .

3-Methoxy-N-[2-(3-Methoxyphenyl)-1,3-benzoxazol-5-yl]benzamide

• Structure : Contains a benzoxazole ring fused with two methoxy-substituted benzamide groups.
• Molecular Formula : C₂₂H₁₈N₂O₄ (MW: 374.39) .
• Methoxy groups improve solubility compared to hydroxyl groups but reduce hydrogen-bonding capacity .
• Comparison : The 5-isopropyl group in 3-Hydroxy-5-isopropyl-N-methylbenzamide may confer greater lipophilicity than methoxy substituents, influencing pharmacokinetic properties.

Data Table: Structural and Functional Comparison

Compound	Molecular Formula	Key Substituents	Functional Groups	Applications/Reactivity	Reference
3-Hydroxy-5-isopropyl-N-methylbenzamide	C₁₂H₁₇NO₂ (hypothetical)	3-OH, 5-isopropyl, N-methyl	Hydroxyl, amide	Catalysis, drug design (inferred)	N/A
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	C₁₃H₁₉NO₂	3-methyl, N-hydroxyalkyl	N,O-bidentate ligand	Metal-catalyzed C–H activation
1,3-bis(5-Methoxy-2-mercaptobenzimidazole)propane	C₂₃H₂₂N₄O₂S₂	Methoxy, mercapto	Thiol, benzimidazole	Chelation, antimicrobial (inferred)
3-Methoxy-N-[2-(3-methoxyphenyl)-1,3-benzoxazol-5-yl]benzamide	C₂₂H₁₈N₂O₄	Methoxy, benzoxazole	Amide, ether	Fluorescent probes (inferred)

Key Research Findings and Trends

Substituent Effects :

• Hydroxyl groups (e.g., 3-OH) enhance hydrogen-bonding and metal coordination, as seen in , while methoxy groups improve solubility but reduce reactivity .
• Bulky substituents like isopropyl may hinder steric access in catalytic systems but improve membrane permeability in drug design.

Synthetic Flexibility :

• Benzamides are readily synthesized via acyl chloride or carboxylic acid coupling, as demonstrated in . Modifications at the N-position (e.g., methyl, hydroxyalkyl) tune reactivity.

Spectroscopic Signatures :

• IR peaks for amide C=O (~1650–1700 cm⁻¹) and hydroxyl (~3200–3600 cm⁻¹) are consistent across benzamide derivatives .
• ¹H NMR chemical shifts for aromatic protons vary with substituent electron effects (e.g., deshielding by -OH vs. shielding by -OCH₃) .